Cas no 82465-52-9 (3-Methyl-1-(pyridin-3-yl)butan-1-one)

3-Methyl-1-(pyridin-3-yl)butan-1-one structure
82465-52-9 structure
Product Name:3-Methyl-1-(pyridin-3-yl)butan-1-one
CAS No:82465-52-9
MF:C10H13NO
MW:163.216322660446
CID:1087222
PubChem ID:329775754
Update Time:2024-10-27

3-Methyl-1-(pyridin-3-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1-(pyridin-3-yl)butan-1-one
    • 3-methyl-1-(3-pyridinyl)-1-Butanone
    • 3-methyl-1-(3-pyridinyl)-1-butanone(SALTDATA: FREE)
    • 3-Methyl-1-(3-pyridinyl)-1-butanone (ACI)
    • 3-Methyl-1-(3-pyridyl)-1-butanone
    • DA-23411
    • AKOS010013914
    • 3-methyl-1-pyridin-3-ylbutan-1-one
    • MFCD09864468
    • AS-48284
    • SCHEMBL14073817
    • 3-Methyl-1-(3-pyridinyl)-1-butanone #
    • 3-Methyl-1-(3-pyridinyl)-1-butanone, AldrichCPR
    • UYDDFOUEMHGSEZ-UHFFFAOYSA-N
    • CS-0455916
    • SB54448
    • 82465-52-9
    • F30170
    • MDL： MFCD09864468
    • Inchi： 1S/C10H13NO/c1-8(2)6-10(12)9-4-3-5-11-7-9/h3-5,7-8H,6H2,1-2H3
    • InChI Key： UYDDFOUEMHGSEZ-UHFFFAOYSA-N
    • SMILES： O=C(CC(C)C)C1C=CC=NC=1

Computed Properties

  • Exact Mass: 163.10000
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 2.31040

3-Methyl-1-(pyridin-3-yl)butan-1-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H317
  • Warning Statement： P280
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 22-43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn

3-Methyl-1-(pyridin-3-yl)butan-1-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-1-(pyridin-3-yl)butan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM274138-5g
3-Methyl-1-(pyridin-3-yl)butan-1-one
 82465-52-9 95%
5g
 $337 2021-08-18
Chemenu
CM274138-10g
3-Methyl-1-(pyridin-3-yl)butan-1-one
 82465-52-9 95%
10g
 $506 2021-08-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CBR01334-1G
3-Methyl-1-(3-pyridinyl)-1-butanone
 82465-52-9 Aldrich
1G
 1295.87 2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC11820-50g
3-methyl-1-(pyridin-3-yl)butan-1-one
 82465-52-9 95%
50g
 $1200 2023-09-07
Chemenu
CM274138-5g
3-Methyl-1-(pyridin-3-yl)butan-1-one
 82465-52-9 95%
5g
 $337 2022-06-10
Chemenu
CM274138-10g
3-Methyl-1-(pyridin-3-yl)butan-1-one
 82465-52-9 95%
10g
 $506 2022-06-10
TRC
M223213-100mg
3-Methyl-1-(pyridin-3-yl)butan-1-one
 82465-52-9
100mg
 $ 50.00 2022-06-04
TRC
M223213-500mg
3-Methyl-1-(pyridin-3-yl)butan-1-one
 82465-52-9
500mg
 $ 95.00 2022-06-04
TRC
M223213-1g
3-Methyl-1-(pyridin-3-yl)butan-1-one
 82465-52-9
1g
 $ 160.00 2022-06-04
Alichem
A029185982-5g
3-Methyl-1-(pyridin-3-yl)butan-1-one
 82465-52-9 95%
5g
 $396.00 2023-09-01

3-Methyl-1-(pyridin-3-yl)butan-1-one Production Method

Production Method 1

85126-21-2 85126-21-2
82465-52-9 82465-52-9
Reaction Conditions
1.1 Reagents: α-3-Pyridinyl-3-pyridinemethanol Solvents: Acetone
Reference
Fungicidal pyridine derivatives. I. α-(Trichloromethyl)-3-pyridinemethanols
Sauter, Fritz; et al, Monatshefte fuer Chemie, 1988, 119(12), 1427-38

Production Method 2

926-62-5 926-62-5
500-22-1 500-22-1
82465-52-9 82465-52-9
Reaction Conditions
1.1 Solvents: Diethyl ether
2.1 Reagents: α-3-Pyridinyl-3-pyridinemethanol Solvents: Acetone
Reference
Fungicidal pyridine derivatives. I. α-(Trichloromethyl)-3-pyridinemethanols
Sauter, Fritz; et al, Monatshefte fuer Chemie, 1988, 119(12), 1427-38

3-Methyl-1-(pyridin-3-yl)butan-1-one Raw materials

3-Methyl-1-(pyridin-3-yl)butan-1-one Preparation Products

3-Methyl-1-(pyridin-3-yl)butan-1-one Related Literature

82465-52-9 (3-Methyl-1-(pyridin-3-yl)butan-1-one) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.